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Introduction

Mercury (Hg), a potent neurotoxin emitted from coal-fired power plants, poses significant

environmental and health risks.[1] Regulations such as the Mercury and Air Toxics Standards

(MATS) in the United States necessitate high-efficiency mercury removal from flue gas.[1][2]

Elemental mercury (Hg⁰), the primary form of mercury in coal combustion flue gas, is difficult to

capture with conventional air pollution control devices (APCDs).[3] Calcium bromide (CaBr₂)

has emerged as a cost-effective and efficient chemical additive to enhance the capture of

mercury by oxidizing elemental mercury to a more reactive and water-soluble form, mercuric

bromide (HgBr₂).[3][4] This allows for its subsequent removal in existing APCDs like wet flue

gas desulfurization (WFGD) systems, electrostatic precipitators (ESPs), and fabric filters (FFs).

[3]

Mechanism of Action

The application of calcium bromide for mercury control involves a series of chemical reactions

initiated by its injection into the high-temperature zones of a coal-fired boiler or the flue gas
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stream.

Thermal Decomposition: At the elevated temperatures within the boiler (typically >800°C),

calcium bromide decomposes to release bromine species.[3]

Formation of Reactive Bromine: The released bromine can form various reactive species,

including bromine radicals (Br•) and molecular bromine (Br₂). A key intermediate is hydrogen

bromide (HBr), which forms from the reaction of bromine with water vapor in the flue gas.[4]

[5]

Oxidation of Elemental Mercury: The reactive bromine species, particularly Br₂, readily

oxidize elemental mercury (Hg⁰) to its oxidized form, mercuric bromide (HgBr₂).[3][4] The

simplified overall reaction is: Hg⁰ + Br₂ → HgBr₂

Enhanced Capture: Oxidized mercury (HgBr₂) is more soluble in water and has a higher

propensity to adsorb onto fly ash particles compared to elemental mercury.[2] This enhanced

reactivity and solubility allow for its efficient capture by downstream air pollution control

devices:

Wet Flue Gas Desulfurization (WFGD) Systems: HgBr₂ is readily absorbed into the

aqueous slurry of the WFGD scrubber.

Electrostatic Precipitators (ESPs) and Fabric Filters (FFs): HgBr₂ adsorbs onto fly ash

particles, which are then collected by these particulate control devices.

The effectiveness of calcium bromide can be influenced by the presence of a Selective

Catalytic Reduction (SCR) system for NOx control, which can enhance mercury oxidation.[2]

Quantitative Data on Mercury Removal
The efficacy of calcium bromide in promoting mercury oxidation and overall removal is

dependent on several factors, including the injection rate, coal type, and the configuration of

the air pollution control devices.
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Parameter Value Coal Type
APCD
Configurati
on

Mercury
Removal/Ox
idation
Efficiency

Reference

CaBr₂

Addition Rate
200 µg/g Not Specified

TPD

Experiment

Optimal for

Hg⁰ oxidation
[5]

CaBr₂

Injection Rate
5 lb/hr Taconite Wet Scrubber

4% increase

in oxidized

mercury

[6]

CaBr₂

Injection Rate
14 lb/hr Taconite Wet Scrubber Not Specified [6]

CaBr₂

Injection Rate
25 lb/hr Taconite Wet Scrubber

25% increase

in oxidized

mercury

[6]

CaBr₂

Addition
Not Specified All coal types Not Specified

~90%

reduction in

mercury

emissions

[1]

Bromine

Addition

40 ppm (as

CaBr₂

solution)

Subbituminou

s (PRB)

SCR, CDS,

FF

76% mercury

oxidation at

air heater

outlet

[7]

Bromine

Addition

100 ppm

(with iron

additive)

Bituminous

and

Subbituminou

s

Not Specified

83.8%

mercury

oxidation

[4]

Experimental Protocols
Protocol 1: Bench-Scale Evaluation of Calcium Bromide
for Mercury Oxidation
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Objective: To determine the effectiveness of calcium bromide in oxidizing elemental mercury

in a simulated coal combustion flue gas.

Materials:

Tube furnace

Quartz reactor tube

Mass flow controllers for simulated flue gas components (N₂, O₂, CO₂, SO₂, NOx, H₂O)

Elemental mercury vapor generator

Calcium bromide solution of known concentration

Syringe pump for CaBr₂ injection

Mercury speciation analysis system (e.g., based on the Ontario Hydro Method)

Data acquisition system

Procedure:

System Setup: Assemble the tube furnace with the quartz reactor tube. Connect the mass

flow controllers to create a simulated flue gas with a composition representative of a coal-

fired power plant (e.g., 75% N₂, 10% CO₂, 5% O₂, 10% H₂O, 500 ppm SO₂, 300 ppm NOx).

Mercury Generation: Activate the elemental mercury vapor generator to introduce a stable

concentration of Hg⁰ into the simulated flue gas stream (e.g., 10-20 µg/m³).

Temperature Control: Heat the tube furnace to the desired reaction temperature, simulating

the conditions in a full-scale boiler (e.g., 800-1100°C).

Calcium Bromide Injection: Utilize the syringe pump to inject the calcium bromide solution

into the heated zone of the reactor at a controlled rate. Vary the injection rate to achieve

different bromine-to-mercury molar ratios.
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Mercury Speciation Analysis: At the outlet of the reactor, continuously draw a sample of the

flue gas into the mercury speciation analysis system to determine the concentrations of

elemental mercury (Hg⁰) and oxidized mercury (Hg²⁺).

Data Collection: Record the temperatures, gas flow rates, calcium bromide injection rate,

and the concentrations of Hg⁰ and Hg²⁺.

Calculate Oxidation Efficiency: Determine the mercury oxidation efficiency using the

following formula: Efficiency (%) = [Hg²⁺] / ([Hg⁰] + [Hg²⁺]) * 100

Protocol 2: Mercury Speciation in Flue Gas using the
Ontario Hydro Method
Objective: To quantify the different species of mercury (elemental, oxidized, and particulate-

bound) in a flue gas sample. This method is crucial for evaluating the performance of mercury

control technologies like calcium bromide injection.

Apparatus:

Heated probe and filter to collect particulate-bound mercury (Hgp).

A series of impingers placed in an ice bath.

Impingers 1, 2, and 3: Containing a chilled aqueous solution of potassium chloride (KCl) to

capture oxidized mercury (Hg²⁺).[8]

Impinger 4: Containing a chilled aqueous acidic solution of hydrogen peroxide to capture any

remaining Hg²⁺ and initiate the oxidation of elemental mercury.[8]

Impingers 5, 6, and 7: Containing chilled acidic solutions of potassium permanganate

(KMnO₄) to oxidize and capture elemental mercury (Hg⁰).[8]

Silica gel impinger to remove moisture.

Vacuum pump and flow meter.

Procedure:
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Sample Extraction: Withdraw a sample of flue gas isokinetically from the sampling port

through the heated probe and filter.[8] The filter will capture particulate-bound mercury.

Oxidized Mercury Capture: The gas then passes through the KCl impingers where the

oxidized mercury is absorbed into the solution.[8]

Elemental Mercury Capture: The remaining gas stream, containing elemental mercury, flows

through the hydrogen peroxide and potassium permanganate impingers, where the Hg⁰ is

oxidized and captured.[8]

Sample Recovery: After the sampling run, the contents of the impingers and the filter are

carefully recovered.

Chemical Analysis: The collected liquid samples and the filter are analyzed for their mercury

content using techniques like Cold Vapor Atomic Absorption Spectroscopy (CVAAS) or Cold

Vapor Atomic Fluorescence Spectroscopy (CVAFS).

Data Interpretation: The results from the analysis of the different impinger solutions and the

filter provide the concentrations of particulate-bound, oxidized, and elemental mercury in the

flue gas sample.
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Caption: Mercury oxidation pathway using calcium bromide.
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Caption: Bench-scale experimental workflow.
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Caption: Factors influencing mercury removal efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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